Cas no 548-03-8 (Protohypericin)
Protohypericin structure
Product Name:Protohypericin
Protohypericin Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10,13-dimethyl-
- Protohypericin
- PROTOHYPERICIN(RG)
- 1,3,4,6,8,15-Hexahydroxy-10,13-dimethyl-dibenzo[a,o]perylen-7,16-dion
- 1,3,4,6,8,15-hexahydroxy-10,13-dimethyl-dibenzo[a,o]perylene-7,16-dione
- Dibenzo(a,o)perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10,11-dimethyl
- 1,3,4,6,8,15-Hexahydroxy-10,13-dimethyldibenzo[a,o]perylene-7,16-dione
- YLILOANQCQKPOD-UHFFFAOYSA-N
- BCP29229
- MS-29408
- 548-03-8
- CHEMBL1078768
- AKOS030631733
- CS-0032211
- HY-N4139
- NS00094673
- DTXSID30203269
- 9,11,13,16,18,20-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.12,10.03,8.019,27.021,26.014,28]octacosa-1,3,5,8,10,12,14(28),15(27),16,18,20,23,25-tridecaene-7,22-dione
- 7,11,13,16,18,22-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.1^{2,10}.0^{3,8}.0^{19,27}.0^{21,26}.0^{14,28}]octacosa-1,3,5,7,10,12,14(28),15,17,19(27),21,23,25-tridecaene-9,20-dione
- SCHEMBL19322741
- CHEBI:204898
- Dibenzo(a,o)perylene-7,16-dione, 1,3,4,6,8,15-hexahydroxy-10,11-dimethyl-
- 7,11,13,16,18,22-HEXAHYDROXY-5,24-DIMETHYLHEPTACYCLO[13.11.1.1(2),(1)?.0(3),?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]OCTACOSA-1,3(8),4,6,10,12,14(28),15,17,19(27),21(26),22,24-TRIDECAENE-9,20-DIONE
- DA-77170
- 7,11,13,16,18,22-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.1(2),(1)?.0(3),?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3(8),4,6,10(28),11,13,15,17,19(27),21(26),22,24-tridecaene-9,20-dione
- SCHEMBL25937899
-
- MDL: MFCD00210547
- Inchi: 1S/C30H18O8/c1-9-3-11-19(13(31)5-9)29(37)25-17(35)7-15(33)23-24-16(34)8-18(36)26-28(24)22(21(11)27(23)25)12-4-10(2)6-14(32)20(12)30(26)38/h3-8,33-38H,1-2H3
- InChI Key: DPKVSJZTYNGFAW-UHFFFAOYSA-N
- SMILES: OC1=C2C(C=C(C)C=C2C2C3=C1C(=CC(=C3C1C(=CC(=C3C(=C4C(C=C(C)C=C4C=2C=13)=O)O)O)O)O)O)=O
Computed Properties
- Exact Mass: 476.12600
- Monoisotopic Mass: 506.10016753 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 0
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 506.5
- XLogP3: 3.8
- Topological Polar Surface Area: 156
Experimental Properties
- Color/Form: Powder
- Density: 1.736±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.2E-9 g/L) (25 ºC),
- PSA: 121.38000
- LogP: 6.89400
Protohypericin Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Protohypericin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P212975-2.5mg |
Protohypericin |
548-03-8 | 2.5mg |
$ 235.00 | 2022-06-02 | ||
| TRC | P212975-5mg |
Protohypericin |
548-03-8 | 5mg |
$ 440.00 | 2022-06-02 | ||
| TRC | P212975-10mg |
Protohypericin |
548-03-8 | 10mg |
$ 705.00 | 2022-06-02 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1808-20mg |
Protohypericin |
548-03-8 | 98% | 20mg |
$260 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1808-10mg |
Protohypericin |
548-03-8 | 98% | 10mg |
$165 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2108-1 mg |
Protohypericin |
548-03-8 | 95.00% | 1mg |
¥1482.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2108-5 mg |
Protohypericin |
548-03-8 | 95.00% | 5mg |
¥2987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2108-10 mg |
Protohypericin |
548-03-8 | 95.00% | 10mg |
¥5139.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2108-25 mg |
Protohypericin |
548-03-8 | 95.00% | 25mg |
¥9257.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2108-50 mg |
Protohypericin |
548-03-8 | 95.00% | 50mg |
¥13875.00 | 2022-04-26 |
Protohypericin Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
548-03-8 (Protohypericin) Related Products
- 874617-07-9(1,10-Anthracenedione, 5,8,9-trihydroxy-)
- 886883-22-3(1,10-Anthracenedione, 8,9-dihydroxy-6-methoxy-3-methyl-)
- 140861-59-2(1,10-Anthracenedione, 8,9-dihydroxy-)
- 877075-61-1(1,10-ANTHRACENEDIONE, 8,9-DIHYDROXY-3-METHYL-)
- 54328-09-5(Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10-(hydroxymethyl)-13-methyl-)
- 886883-21-2(1,10-ANTHRACENEDIONE, 8,9-DIHYDROXY-3-METHOXY-6-METHYL-)
- 374710-98-2(1,10-Anthracenedione, 5,9-dihydroxy-)
- 874617-06-8(1,10-Anthracenedione, 4,8,9-trihydroxy-)
- 874617-10-4(1,10-Anthracenedione, 4,5,8,9-tetrahydroxy-)
- 877075-62-2(1,10-Anthracenedione, 8,9-dihydroxy-6-methyl-)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk